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capsimine capsimine
Brand Name: Vulcanchem
CAS No.: 123123-41-1
VCID: VC0040940
InChI: InChI=1S/C27H45NO2/c1-16-5-8-23(28-15-16)17(2)25-24(30)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,28-30H,5,7-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,23-,24-,25?,26+,27+/m1/s1
SMILES: CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O
Molecular Formula: C27H45NO2
Molecular Weight: 415.7 g/mol

capsimine

CAS No.: 123123-41-1

Main Products

VCID: VC0040940

Molecular Formula: C27H45NO2

Molecular Weight: 415.7 g/mol

capsimine - 123123-41-1

CAS No. 123123-41-1
Product Name capsimine
Molecular Formula C27H45NO2
Molecular Weight 415.7 g/mol
IUPAC Name (3S,8S,9S,10R,13S,14S,16R)-10,13-dimethyl-17-[(1S)-1-[(2R,5R)-5-methylpiperidin-2-yl]ethyl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol
Standard InChI InChI=1S/C27H45NO2/c1-16-5-8-23(28-15-16)17(2)25-24(30)14-22-20-7-6-18-13-19(29)9-11-26(18,3)21(20)10-12-27(22,25)4/h6,16-17,19-25,28-30H,5,7-15H2,1-4H3/t16-,17-,19+,20-,21+,22+,23-,24-,25?,26+,27+/m1/s1
Standard InChIKey IRRHFODGOMSPEE-MXDZRWKNSA-N
Isomeric SMILES C[C@@H]1CC[C@@H](NC1)[C@@H](C)C2[C@@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)O
SMILES CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O
Canonical SMILES CC1CCC(NC1)C(C)C2C(CC3C2(CCC4C3CC=C5C4(CCC(C5)O)C)C)O
Synonyms 22,26-epiminocholest-5-ene-3,16-diol
capsimine
PubChem Compound 129899
Last Modified Nov 11 2021
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